2-[2-({2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-methylacetamide

• IUPAC Name: 2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-methylacetamide
• InChI: InChI=1S/C17H22N4O3S/c1-11-5-4-6-14(12(11)2)20-16(24)10-25-17-19-7-13(9-22)21(17)8-15(23)18-3/h4-7,22H,8-10H2,1-3H3,(H,18,23)(H,20,24)
• InChI Key: HREOXTAEKBEYAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC=C(N2CC(=O)NC)CO)C
• Molecular Formula: C17H22N4O3S
• Molecular Weight: 362.4 g/mol
• CAS No.: 923139-84-8

Description

2-[2-({2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}thio)-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-methylacetamide is a useful research compound. Its molecular formula is C17H22N4O3S and its molecular weight is 362.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hydrolysis Product Analysis and Dye Synthesis

Research by Rashkova et al. (2009) explored the hydrolysis of certain iodides leading to compounds like N-(2-Hydroxyphenyl)- and N-(2-mercaptophenyl)-N-ethylacetamides. This study is pertinent for understanding the chemical behavior of similar compounds in reactions crucial for cyanine dye synthesis, highlighting the importance of structural elucidation in developing ramified compounds used in dye applications Rashkova et al., 2009.

Metabolism and Anticancer Activity

Nemet et al. (2006) discussed the formation and effects of Methylglyoxal (MG), a highly reactive alpha-oxoaldehyde that modifies amino acids in proteins, leading to products with potential anticancer activity. This study underscores the significance of understanding the metabolic pathways of similar compounds, which could have implications for therapeutic applications Nemet et al., 2006.

Novel Antipsychotic Agents

The synthesis and pharmacological evaluation of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols by Wise et al. (1987) demonstrated the potential of certain compounds for antipsychotic applications without interacting with dopamine receptors. This highlights the broader scope of heterocyclic compounds in medicinal chemistry, especially in developing therapeutic agents with unique mechanisms of action Wise et al., 1987.

Antiangiogenic Agent Metabolism

Kim et al. (2005) investigated the metabolism of KR-31831, an antiangiogenic agent, identifying various metabolites and their formation pathways. This research is crucial for the development and optimization of therapeutic agents targeting angiogenesis, offering insights into the metabolic stability and transformations of similar complex molecules Kim et al., 2005.